2-(benzylthio)-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]acetamide
• InChI: InChI=1S/C20H26N4O3S2/c25-20(17-28-16-18-6-2-1-3-7-18)22-10-15-29(26,27)24-13-11-23(12-14-24)19-8-4-5-9-21-19/h1-9H,10-17H2,(H,22,25)
• InChI Key: DHMOOIPXDWZSQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C20H26N4O3S2
• Molecular Weight: 434.6 g/mol

Description

2-(benzylthio)-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as BPPSA and is known to possess a wide range of biological activities that can be utilized for various research purposes.

Mechanism of Action

The exact mechanism of action of BPPSA is not yet fully understood. However, it is known to interact with various biological targets, including enzymes and receptors, to exert its biological effects. BPPSA has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
BPPSA has been found to have significant effects on various biochemical and physiological processes. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the inhibition of cancer growth. Additionally, BPPSA has been found to modulate the immune response, leading to the suppression of inflammation.

Advantages and Limitations for Lab Experiments

BPPSA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, BPPSA has been found to have low toxicity, making it a safe compound to use in in vitro and in vivo studies. However, the limitations of BPPSA include its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several areas of future research that can be explored with BPPSA. One potential direction is the development of BPPSA as a chemotherapeutic agent for the treatment of cancer. Additionally, BPPSA can be further explored for its anti-viral properties and its potential use in the development of new anti-viral drugs. Furthermore, the exact mechanism of action of BPPSA can be further elucidated to better understand its biological effects.

Scientific Research Applications

BPPSA has been extensively studied for its potential use in biomedical research. It has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties. BPPSA has been shown to inhibit the growth of cancer cells and has been proposed as a potential chemotherapeutic agent. Additionally, BPPSA has been found to have anti-viral activity against the influenza virus, making it a promising candidate for the development of new anti-viral drugs.